Cas no 2097888-06-5 (2-(1,2-Benzoxazol-3-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one)

• Product Name: 2-(1,2-Benzoxazol-3-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one
• CAS No: 2097888-06-5
• MF: C₁₅H₁₄N₄O₃S
• MW: 330.361661434174
• CID: 5467718
• Update Time: 2025-05-21

2-(1,2-Benzoxazol-3-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one
• 2-(1,2-benzoxazol-3-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethanone
• 2-(1,2-Benzoxazol-3-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one

• Inchi： 1S/C15H14N4O3S/c20-15(7-12-11-3-1-2-4-13(11)22-17-12)19-6-5-10(9-19)21-14-8-16-23-18-14/h1-4,8,10H,5-7,9H2
• InChI Key： MPNLLEYVEOGNFR-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)OC1CN(C(CC2C3C=CC=CC=3ON=2)=O)CC1

Computed Properties

• Exact Mass: 330.07866149 g/mol
• Monoisotopic Mass: 330.07866149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 330.4
• XLogP3: 1.8
• Topological Polar Surface Area: 110

Additional information on 2-(1,2-Benzoxazol-3-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one

Research Brief on 2-(1,2-Benzoxazol-3-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one (CAS: 2097888-06-5)

In recent years, the compound 2-(1,2-Benzoxazol-3-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one (CAS: 2097888-06-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique benzoxazole and thiadiazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The compound's structural complexity and pharmacological properties make it a subject of intense investigation for drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 2097888-06-5. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on specific kinase targets involved in inflammatory pathways. The research employed a combination of in vitro assays and molecular docking simulations to identify the binding affinity and selectivity of 2097888-06-5 towards these kinases. The results indicated a high degree of specificity, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

Another significant area of research involves the pharmacokinetic and pharmacodynamic profiling of 2-(1,2-Benzoxazol-3-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one. A preclinical study conducted in 2024 evaluated the compound's bioavailability, metabolic stability, and toxicity profiles. The findings revealed favorable pharmacokinetic properties, including moderate oral bioavailability and a relatively long half-life, which are critical for its advancement into clinical trials. However, the study also highlighted the need for further optimization to mitigate potential off-target effects observed at higher doses.

The synthetic routes for 2097888-06-5 have also been a topic of recent investigation. A 2023 publication in Organic & Biomolecular Chemistry detailed a novel, scalable synthesis method that improves yield and purity while reducing the use of hazardous reagents. This advancement is particularly important for enabling large-scale production and facilitating further pharmacological evaluations. The study also explored the compound's stability under various conditions, providing valuable insights for formulation development.

In conclusion, 2-(1,2-Benzoxazol-3-yl)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one (CAS: 2097888-06-5) represents a promising candidate for therapeutic development, with recent research underscoring its potential in kinase inhibition and anti-inflammatory applications. Continued efforts in structural optimization, mechanistic studies, and preclinical evaluations will be essential to fully realize its clinical potential. The compound's unique chemical scaffold and biological activity position it as a valuable asset in the ongoing quest for novel pharmaceutical agents.